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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B15555728

Introduction

Methoxyfenozide is a diacylhydrazine insecticide that acts as an ecdysone agonist, disrupting
the molting process in insects. Its use in agriculture necessitates reliable and sensitive
analytical methods to monitor its presence and persistence in soil and water, ensuring
environmental safety and regulatory compliance. These application notes provide detailed
protocols for the determination of methoxyfenozide in soil and water samples using High-
Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methods described are
intended for use by researchers, scientists, and professionals in drug development and
environmental monitoring.

Method 1: Analysis of Methoxyfenozide in Soil and
Water by HPLC-UV

This method provides a cost-effective and robust approach for the quantification of
methoxyfenozide in environmental matrices.

Experimental Protocols

1. Sample Preparation

e Water Samples:
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o Acidify 10 mL of the water sample with 1.0 mL of 0.1N hydrochloric acid.

o Proceed to the Solid Phase Extraction (SPE) cleanup.

Soil Samples:

o Weigh 5.0 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

o Add 20 mL of a 90:10 (v/v) methanol:0.1N hydrochloric acid extraction solution.

o Vortex for 10 seconds and then shake on a flat-bed shaker for at least 30 minutes.

o Centrifuge the sample for 5 minutes at approximately 2000 rpm.

o Decant the supernatant into a separate container.

o Repeat the extraction with another 15 mL of the extraction solution.

o Combine the extracts and adjust the final volume to 40.0 mL with the extraction solution.

o Take a 1.0 mL aliquot of the extract and dilute it with 2.0 mL of water before proceeding to
SPE cleanup.

. Solid Phase Extraction (SPE) Cleanup

Condition a Strata-X polymeric sorbent reversed-phase SPE cartridge (e.g., 30 mg, 1 mL) by
passing 1 mL of methanol followed by 1 mL of water.

Load the prepared sample extract onto the SPE cartridge at a flow rate of approximately 1
mL/min.

Wash the cartridge with 1.0 mL of a 60:40:0.1 (v:v:v) water:methanol:formic acid solution.
Dry the cartridge under vacuum.
Elute the methoxyfenozide with two 75 pL aliquots of acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.
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e Reconstitute the residue in 1.0 mL of the mobile phase.

3. HPLC-UV Instrumental Analysis

e HPLC System: An HPLC system equipped with a UV detector.

e Column: Phenomenex Luna 5 um C18(2) 100A (250 x 4.6 mm) or equivalent.[1]
» Mobile Phase: Acetonitrile and water (75:25 v/v).[1]

e Flow Rate: 1.5 mL/min.[1]

e Injection Volume: 1 pL.[1]

o UV Wavelength: 220 nm.[1]

e Retention Time: Approximately 3.4 minutes.

Quantitative Data Summary

Parameter Water Soil Reference
Recovery (%) 83.5-110.3 98.1-102.8

LOD (ppm) 0.004 0.008

LOQ (ppm) 0.012 0.024

Method 2: Analysis of Methoxyfenozide in Soil and
Water by LC-MS/MS

This method offers higher sensitivity and selectivity, making it suitable for trace-level detection
and confirmation of methoxyfenozide.

Experimental Protocols
1. Sample Preparation (QUEChERS Method for Soil)
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The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach is a streamlined

extraction and cleanup method for pesticide residue analysis in complex matrices like soil.

Weigh 15.0 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

Add 15 mL of a saturated calcium hydroxide solution (pH 12.3) and 15 mL of acetonitrile.
Add 6.0 g of anhydrous magnesium sulfate and 1.5 g of sodium chloride.

Shake vigorously for 1 minute.

Centrifuge at 3700 rpm for 7 minutes.

Take an aliquot of the acetonitrile (upper) layer for LC-MS/MS analysis. The extract can be
further cleaned up using dispersive SPE (dSPE) if necessary.

. Sample Preparation (SPE for Water)

Use the same SPE procedure as described in Method 1 for water samples.

Reconstitute the final dried extract in a mobile phase-compatible solvent.

. LC-MS/MS Instrumental Analysis

LC-MS/MS System: An LC system coupled to a tandem mass spectrometer with an
electrospray ionization (ESI) source.

Column: Ascentis Express C18 (2.1 x 50 mm, 2.7 pm) or Gemini C18 110A (2.00 x 50 mm, 5
pHm).

Mobile Phase: Gradient elution with (A) water containing 0.1% formic acid and (B)
acetonitrile.

o Atypical gradient could be: 70:30 (A:B) held for 1 min, ramp to 10:90 over 7 min, hold for 1
min, and return to initial conditions.

Flow Rate: 0.2 - 0.4 mL/min.
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« Injection Volume: 15 pL.
« lonization Mode: Positive Electrospray lonization (ESI+).
e Monitored Transitions (MRM):

o Quantification: m/z 369.2 — 313.3

o Confirmation: m/z 369.2 —» 149.1

Quantitative Data Summary

Parameter Water Soil Reference
Recovery (%) 71-91 70-120

LOD (ug/L or pg/kg) 0.015 ug/L 7.0 ug/kg

LOQ (pg/L or pg/kg) 0.05 pg/L 13 pg/kg

Visualizations
Sample Collection Analysis
Sample Preparation LC-MS/MS Data Processing
; |
e B cen .

Click to download full resolution via product page

Caption: General workflow for Methoxyfenozide analysis.
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1. Weigh 15g Soil

2. Add 15mL Ca(OH)2 & 15mL ACN

3. Add 6g MgS04 & 1.5g NaCl

4. Shake Vigorously

l

5. Centrifuge

6. Collect Acetonitrile Layer

7. Analyze by LC-MS/MS
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Caption: QUEChERS workflow for soil samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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